Cas no 669729-26-4 (4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 669729-26-4
• MF: C₁₄H₁₇N₃S
• MW: 259.369881391525
• MDL: MFCD04058719
• CID: 891834
• PubChem ID: 3559092
• Update Time: 2025-05-21

4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol
• 3-(4-propan-2-ylphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• ART-CHEM-BB B018031
• 5-[4-(propan-2-yl)phenyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AC1MSGWH
• ALBB-003338
• BBL017411
• CTK5J4661
• MolPort-001-588-184
• STK446297
• DTXSID00393626
• 4-(prop-2-en-1-yl)-5-[4-(propan-2-yl)phenyl]-4H-1,2,4-triazole-3-thiol
• 669729-26-4
• VS-06136
• AKOS003330497
• MFCD04058719

• MDL： MFCD04058719
• Inchi： 1S/C14H17N3S/c1-4-9-17-13(15-16-14(17)18)12-7-5-11(6-8-12)10(2)3/h4-8,10H,1,9H2,2-3H3,(H,16,18)
• InChI Key： PNTLJYXWEGOQAV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)C(C)C)N1CC=C

Computed Properties

• Exact Mass: 259.11400
• Monoisotopic Mass: 259.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 337.3°C at 760 mmHg
• Flash Point: 157.8°C
• Refractive Index: 1.61
• PSA: 69.51000
• LogP: 3.54320

4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No: 669729-26-4)

4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol is a compound with the CAS registry number 669729-26-4, which has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of triazole derivatives, which are widely studied for their versatile reactivity and functionalization capabilities.

The molecular structure of 4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol is characterized by a 1,2,4-triazole ring system with substituents at positions 3 and 5. The thiol (-SH) group at position 3 imparts nucleophilic properties, while the allyl group at position 5 introduces conjugation and potential for further functionalization. The phenyl ring at position 5 is substituted with an isopropyl group, which enhances the compound's stability and solubility in organic solvents.

Recent studies have highlighted the importance of triazole-based compounds in various applications, including drug delivery systems, sensors, and advanced materials. For instance, researchers have explored the use of triazole derivatives in click chemistry reactions due to their ability to form stable covalent bonds under mild conditions. This has opened new avenues for synthesizing complex molecules with high precision.

The synthesis of 4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The starting materials often include aldehydes or ketones that undergo condensation reactions to form the triazole ring system. The introduction of the allyl and isopropylphenyl groups requires careful control of reaction conditions to ensure high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in organic synthesis reactions where precise control over reaction conditions is essential.

One of the most promising applications of triazole-based compounds like 669729-26-4 is in the field of materials science. Researchers have demonstrated that these compounds can be used as building blocks for constructing supramolecular assemblies and self-healing materials. The thiol group in this compound can participate in disulfide exchange reactions, enabling dynamic covalent chemistry that mimics biological systems.

Moreover, recent advancements in green chemistry have led to the development of eco-friendly synthesis routes for triazole derivatives. For example, microwave-assisted synthesis has been employed to reduce reaction times and minimize waste generation while maintaining high product quality.

In conclusion, 4-Allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No: 669729-26-4) represents a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it an ideal candidate for exploring novel chemical transformations and developing innovative materials.